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Compound of Interest

Compound Name:
1-(2-hydroxyethyl)-1-

methylguanidine

Cat. No.: B082930 Get Quote

Technical Support Center: 1-(2-hydroxyethyl)-1-
methylguanidine
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in overcoming

challenges related to the solubility of "1-(2-hydroxyethyl)-1-methylguanidine" during their

experiments.

Frequently Asked Questions (FAQs)
Q1: What are the known chemical properties of 1-(2-hydroxyethyl)-1-methylguanidine?

A1: Detailed experimental data for 1-(2-hydroxyethyl)-1-methylguanidine is limited in publicly

available literature. However, based on chemical database entries, the following information

has been compiled.

Table 1: Chemical Properties of 1-(2-hydroxyethyl)-1-methylguanidine and Related

Compounds
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Property
1-(2-
hydroxyethyl)-1-
methylguanidine

1-(2-
Hydroxyethyl)-1-
methylguanidine
dihydrogen
phosphate

Methylguanidine
hydrochloride

CAS Number 13429-32-8[1] 6903-79-3[2] 21770-81-0[3]

Molecular Formula C4H11N3O[1] C4H12N3O4P[2] C2H8ClN3[3]

Molecular Weight 117.15 g/mol [1] 197.13 g/mol [2] 109.56 g/mol [3]

Predicted pKa 15.21 ± 0.10[4] 1.84 ± 0.10[2] Not available

Appearance Not specified
White to Almost white

powder to crystal[2]
Solid[3]

Q2: I am having trouble dissolving 1-(2-hydroxyethyl)-1-methylguanidine. What solvents

should I try?

A2: Specific solubility data for 1-(2-hydroxyethyl)-1-methylguanidine in common laboratory

solvents is not readily available. However, based on the guanidine functional group, which is

highly polar and basic, the following general guidance can be provided:

Polar Solvents: Guanidine and its derivatives are generally soluble in polar solvents.[5] Start

with distilled water. For the related compound, methylguanidine hydrochloride, the solubility

in water is reported to be 50 mg/mL.[3]

pH Adjustment: As a strong base (predicted pKa of 15.21), the solubility of 1-(2-
hydroxyethyl)-1-methylguanidine is expected to be highly dependent on pH.[4] It will be

significantly more soluble in acidic to neutral aqueous solutions where it is protonated.

Consider preparing a stock solution in a slightly acidic buffer (e.g., pH 5-6) or titrating your

aqueous suspension with a dilute acid (e.g., 0.1 M HCl) until the compound dissolves.

Organic Solvents: The manufacturing process for the phosphate salt of this compound

involves precipitation from an aqueous solution by adding ethanol.[2] This suggests that the

compound is likely less soluble in ethanol than in water. For the related methylguanidine
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hydrochloride, a solubility of 50 mg/mL in ethanol has been reported.[6] Other polar aprotic

solvents like DMSO and DMF could also be tested.

Co-solvents: If aqueous solubility is still an issue, a co-solvent system may be beneficial.

This involves mixing water with a miscible organic solvent such as DMSO, DMF, or ethanol

to increase the solubility of a poorly soluble compound.

Q3: Are there any known biological activities or signaling pathways associated with 1-(2-
hydroxyethyl)-1-methylguanidine?

A3: There is limited specific information on the biological activity of 1-(2-hydroxyethyl)-1-
methylguanidine. However, the structurally related compound, methylguanidine, is known to

be a uremic toxin and an inhibitor of nitric oxide synthase (iNOS).[7] Guanidine-containing

compounds, in general, are of interest in medicinal chemistry. Without specific experimental

data, it is difficult to pinpoint a signaling pathway for 1-(2-hydroxyethyl)-1-methylguanidine.

Researchers should perform their own assays to determine its biological effects.

Troubleshooting Guides
Issue: Compound precipitates out of solution during
experiment.
Possible Causes and Solutions:
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Cause Troubleshooting Steps

Change in pH

The pH of your experimental medium may be

different from the solvent used to dissolve the

compound, causing it to precipitate. Measure

the pH of your final solution. If necessary, adjust

the pH to be closer to that of your stock solution,

ensuring the pH is compatible with your

experimental system.

Change in Temperature

Solubility is often temperature-dependent. If you

are moving from a warmer stock solution to a

cooler experimental setup, the compound may

precipitate. Try to maintain a consistent

temperature or gently warm the experimental

medium (if permissible for your assay) before

adding the compound.

Solvent Evaporation

Over time, especially in open-plate formats,

solvent evaporation can increase the

concentration of your compound beyond its

solubility limit. Use plate sealers or ensure a

humidified environment for your experiments.

Interaction with other components

The compound may be interacting with other

components in your experimental medium (e.g.,

salts, proteins), leading to precipitation. Try

reducing the concentration of the compound or

other components if possible.

General Protocol for Preparing a Solution of a Poorly
Soluble Compound for Biological Assays
This is a general workflow that can be adapted for 1-(2-hydroxyethyl)-1-methylguanidine.
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Solution Preparation

Assay Plate Preparation

Start: Weigh Compound

Add Small Volume of Primary Solvent
(e.g., Water, DMSO)

Vortex/Sonicate

Observe for Dissolution

Gently Warm
(if compound is heat-stable)

Not Dissolved

Sterile Filter and Store Stock Solution

Dissolved

Observe for Dissolution

Adjust pH (for aqueous solutions)
- Add dilute acid for basic compounds

Not Dissolved

Dissolved

Observe for Dissolution

Dissolved

Perform Serial Dilution of Stock Solution
in Assay Buffer

Add Diluted Compound to Assay Plate

Visually Inspect for Precipitation

Proceed with Assay

No Precipitate

Troubleshoot (see guide)

Precipitate Observed
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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